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Compound of Interest

Compound Name: Bromocresol purple (sodium salt)

Cat. No.: B10822990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromocresol purple (BCP), with the chemical formula C₂₁H₁₆Br₂O₅S, is a triphenylmethane dye

widely employed as a pH indicator.[1][2][3] It is characterized by a distinct color transition from

yellow at a pH below 5.2 to a violet or bluish-violet hue above pH 6.8.[1][2][4] This visible

change is due to a structural shift in the molecule in response to varying hydrogen ion

concentrations.[1] With a pKa of 6.3, it is a valuable tool in various scientific applications,

including acid-base titrations, microbiological assays, and the colorimetric determination of

serum albumin.[1][2]

These application notes provide detailed protocols for the preparation of Bromocresol purple

indicator solutions in various formulations to suit a range of laboratory needs.

Data Presentation
The selection of a suitable preparation method for a Bromocresol purple indicator solution

depends on the intended application and the required solvent system. The following table

summarizes the quantitative data for three common preparation methods.
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Property Aqueous Solution
Ethanolic/Alcoholic
Solution

Water-Soluble
(Sodium Salt)
Solution

Bromocresol Purple

Form
Free Acid

Free Acid or Sodium

Salt
Sodium Salt

Primary Solvent(s) Deionized Water
95% Ethanol,

Deionized Water
Deionized Water

Typical Concentration 0.04% (w/v) 0.04% - 0.1% (w/v) 0.1% (w/v)

Appearance of Solid
Pinkish-brown

crystalline powder

Pinkish-brown

crystalline powder

Dark brown to very

dark red powder

Solubility of Free Acid

in Water
< 0.1% Soluble in ethanol N/A

pH Transition Range
5.2 (Yellow) - 6.8

(Purple)

5.2 (Yellow) - 6.8

(Purple)

5.2 (Yellow) - 6.8

(Purple)

Common Applications
General pH indication,

Titrations

Titrations, Non-

aqueous systems

General pH indication,

Titrations, Stock

solutions

Experimental Protocols
Protocol 1: Preparation of 0.04% Aqueous Bromocresol
Purple Indicator Solution
This protocol describes the preparation of a simple aqueous solution of Bromocresol purple,

suitable for general laboratory use and titrations.

Materials:

Bromocresol purple (free acid form)

Deionized water

100 mL volumetric flask
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Analytical balance

Beaker

Glass stirring rod or magnetic stirrer

Procedure:

Accurately weigh 0.04 g of Bromocresol purple powder and transfer it to a 100 mL beaker.

Add approximately 50 mL of deionized water to the beaker.

Stir the mixture until the Bromocresol purple is completely dissolved. Gentle heating may be

applied to aid dissolution, but do not boil.

Carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with small volumes of deionized water and add the rinsings to the

volumetric flask to ensure a complete transfer.

Add deionized water to the volumetric flask until the solution reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

Transfer the prepared indicator solution to a labeled storage bottle.

Protocol 2: Preparation of 0.04% Ethanolic Bromocresol
Purple Indicator Solution for Titration
This method, which utilizes ethanol and a small amount of sodium hydroxide, is commonly

employed for preparing Bromocresol purple indicator for acid-base titrations.[2][5]

Materials:

Bromocresol purple (free acid form)

95% Ethanol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chrominfo.blogspot.com/2022/02/preparation-of-bromocresol-purple-indicator.html?m=1
https://www.pharmaguideline.com/2010/09/preparation-of-indicator-solutions.html?m=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.05 N Sodium Hydroxide (NaOH) solution

Deionized water

100 mL volumetric flask

Analytical balance

Pipettes

Beaker

Warming plate (optional)

Procedure:

Accurately weigh 40 mg (0.04 g) of Bromocresol purple and place it into a 100 mL volumetric

flask.[2]

Add 1.48 mL of 0.05 N NaOH solution and 10.00 mL of 95% ethanol to the flask.[2]

Gently warm the mixture to facilitate the dissolution of the Bromocresol purple powder.[2]

Once the solid is completely dissolved, allow the solution to cool to room temperature.

Dilute the solution to the 100.00 mL mark with deionized water.[2]

Stopper the flask and mix thoroughly.

Store the final solution in a labeled bottle. The final concentration will be approximately 0.4

g/L.[2]

Protocol 3: Preparation of Water-Soluble Bromocresol
Purple (Sodium Salt) Solution
The sodium salt of Bromocresol purple is readily soluble in water, offering a convenient

alternative to dissolving the free acid form.
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Materials:

Bromocresol purple, sodium salt

Deionized water

100 mL volumetric flask

Analytical balance

Beaker

Glass stirring rod or magnetic stirrer

Procedure:

Weigh 0.1 g of Bromocresol purple sodium salt and transfer it to a beaker.

Add approximately 80 mL of deionized water.

Stir until the sodium salt is fully dissolved.

Transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add it to the flask.

Bring the final volume to 100 mL with deionized water.

Stopper and mix the solution thoroughly.

Store in a labeled container.

Mandatory Visualizations
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Protocol 1: Aqueous Solution

Protocol 2: Ethanolic Solution

Protocol 3: Water-Soluble (Sodium Salt) Solution

Weigh 0.04g BCP Dissolve in 50mL
deionized water

Transfer to 100mL
volumetric flask Dilute to 100mL Mix and Store

Weigh 40mg BCP Add 1.48mL 0.05N NaOH
and 10mL 95% Ethanol Warm to dissolve Dilute to 100mL

with deionized water Mix and Store

Weigh 0.1g BCP
Sodium Salt

Dissolve in 80mL
deionized water

Transfer to 100mL
volumetric flask Dilute to 100mL Mix and Store

100mL CO2-free water +
0.2mL BCP solution

Add 0.05mL
0.02M NaOH Observe bluish-violet color Titrate with

0.02M HCl Observe yellow color Volume of HCl ≤ 0.2mL?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10822990#how-to-prepare-bromocresol-purple-
indicator-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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